N-(4-methyl-1,3-thiazol-2-yl)-3-(3-nitrophenyl)acrylamide

• IUPAC Name: (E)-N-(4-methyl-1,3-thiazol-2-yl)-3-(3-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C13H11N3O3S/c1-9-8-20-13(14-9)15-12(17)6-5-10-3-2-4-11(7-10)16(18)19/h2-8H,1H3,(H,14,15,17)/b6-5+
• InChI Key: PAKDGOLXSUCPGU-AATRIKPKSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)C=CC2=CC(=CC=C2)[N+](=O)[O-]
• Isomeric SMILES: CC1=CSC(=N1)NC(=O)/C=C/C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C13H11N3O3S
• Molecular Weight: 289.31 g/mol

Description

N-(4-methyl-1,3-thiazol-2-yl)-3-(3-nitrophenyl)acrylamide, also known as MNTD, is a chemical compound that has been widely studied for its potential applications in scientific research. MNTD is a synthetic molecule that is commonly used as a tool compound to study protein-protein interactions and to identify potential drug targets.

Mechanism of Action

The mechanism of action of N-(4-methyl-1,3-thiazol-2-yl)-3-(3-nitrophenyl)acrylamide is not fully understood, but it is thought to work by binding to specific protein domains that are involved in protein-protein interactions. By binding to these domains, this compound can disrupt the interaction between two proteins, leading to downstream effects on cellular signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and activation of the p53 pathway. It has also been shown to have anti-inflammatory effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-methyl-1,3-thiazol-2-yl)-3-(3-nitrophenyl)acrylamide in lab experiments is its specificity for certain protein domains, which allows for targeted disruption of protein-protein interactions. However, this compound has limited solubility in aqueous solutions, which can make it difficult to work with in some experimental settings.

Future Directions

There are many potential future directions for research on N-(4-methyl-1,3-thiazol-2-yl)-3-(3-nitrophenyl)acrylamide, including the development of more potent and selective analogs, the identification of new protein targets, and the exploration of its potential therapeutic applications in cancer and other diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on cellular signaling pathways.

Synthesis Methods

The synthesis of N-(4-methyl-1,3-thiazol-2-yl)-3-(3-nitrophenyl)acrylamide involves a multi-step process that typically begins with the reaction of 4-methyl-1,3-thiazol-2-amine with acryloyl chloride to form 4-methyl-1,3-thiazol-2-yl)acrylamide. This intermediate is then reacted with 3-nitrobenzaldehyde to form this compound.

Scientific Research Applications

N-(4-methyl-1,3-thiazol-2-yl)-3-(3-nitrophenyl)acrylamide has been used extensively in scientific research to study protein-protein interactions and to identify potential drug targets. It has been shown to be effective in inhibiting the interaction between p53 and MDM2, which is a critical step in the regulation of the p53 tumor suppressor pathway.